Cas no 2251-50-5 (Pentafluorobenzoyl chloride)

• Product Name: Pentafluorobenzoyl chloride
• CAS No: 2251-50-5
• MF: C₇ClF₅O
• MW: 230.519318580627
• MDL: MFCD00000657
• CID: 42681
• PubChem ID: 75256
• Update Time: 2025-04-18

Pentafluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• pentafluorobenzoyl chloride
• Perfluorobenzoyl chloride
• 2,3,4,5,6-Pentafluorobenzoyl chloride
• Pentafluorobenzoyl C
• 2,3,4,5,6-PENTAFLUORO-BENZOYL CHLORIDE
• Pentafluorobenzoic acid chloride
• perfluorobenzoic chloride
• Benzoyl chloride, pentafluoro-
• pentafluorobenzoylchloride
• MYHOHFDYWMPGJY-UHFFFAOYSA-N
• Pentafluorobenzoyl chloride, 98%
• NSC97002
• PubChem15522
• BBL015054
• DTXSID90177033
• 2,3,4,5,6-PENTAFLUOROBENZOIC ACID CHLORIDE
• NS00049161
• CHEBI:39425
• Q27119861
• FT-0634166
• pentafluorobenzoychloride
• 2251-50-5
• EN300-20107
• PS-10681
• P0807
• BENZOYL CHLORIDE, 2,3,4,5,6-PENTAFLUORO-
• 2,3,4,5,6-pentafluorobenzoylchloride
• UNII-4RXU8P4SDS
• 4RXU8P4SDS
• NSC-97002
• EINECS 218-842-4
• F0001-0792
• NSC 97002
• J-014749
• MFCD00000657
• 2,3,4,5,6-Pentafluorobenzoyl chloride, 99%
• AKOS005173371
• A816237
• SCHEMBL1657
• C7ClF5O
• DTXCID0099524
• DB-045939
• ALBB-012046
• 218-842-4
• Pentafluorobenzoyl chloride

• MDL： MFCD00000657
• Inchi： 1S/C7ClF5O/c8-7(14)1-2(9)4(11)6(13)5(12)3(1)10
• InChI Key： MYHOHFDYWMPGJY-UHFFFAOYSA-N
• SMILES： ClC(C1C(=C(C(=C(C=1F)F)F)F)F)=O
• BRN： 2054397

Computed Properties

• Exact Mass: 229.95600
• Monoisotopic Mass: 229.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.601 g/mL at 25 °C(lit.)
• Boiling Point: 158-159 °C(lit.)
• Flash Point: None
• Refractive Index: n20/D 1.453(lit.)
• Water Partition Coefficient: decomposition
• PSA: 17.07000
• LogP: 2.76110
• Solubility: Strong response
• Sensitiveness: Lachrymatory

Pentafluorobenzoyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 14-34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-19-21
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：II
• Risk Phrases：R14; R34
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Other Chemical Reagents